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Compound of Interest

Compound Name: (1-Chloro-1-methylethyl)benzene

Cat. No.: B1581794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cumyl chloride (2-chloro-2-phenylpropane) is a tertiary benzylic halide of significant interest in

organic synthesis, serving as a precursor in a variety of chemical transformations. While a

singular moment of "discovery" is not well-documented in the historical chemical literature, its

synthesis falls within the broader development of methods for the preparation of tertiary alkyl

and benzylic halides. The reaction of tertiary alcohols with hydrogen halides, a classic example

of a nucleophilic substitution reaction, represents one of the most straightforward and

established methods for the synthesis of such compounds.[1][2] This guide provides an in-

depth look at a representative first synthesis of cumyl chloride from 2-phenyl-2-propanol, a

method emblematic of early approaches to synthesizing tertiary benzylic halides. The reaction

proceeds via a unimolecular nucleophilic substitution (Sₙ1) mechanism, capitalizing on the

stability of the tertiary benzylic carbocation intermediate.[3][4]

Data Presentation
A summary of the quantitative data for the key compounds involved in the synthesis of cumyl

chloride is presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1581794?utm_src=pdf-interest
https://fiveable.me/organic-chem/unit-10/preparing-alkyl-halides-from-alcohols/study-guide/1VairRbAh2toiNvd
https://www.chem.ucalgary.ca/courses/350/Carey5th/Ch15/ch15-4-1.html
https://www.chemistrysteps.com/alcohols-to-alkyl-halides/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Smith)/09%3A_Alcohols_Ethers_and_Epoxides/9.02%3A_Conversion_of_Alcohols_to_Alkyl_Halides_with_HX
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
IUPAC
Name

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL)

2-Phenyl-2-

propanol

2-phenyl-2-

propanol
C₉H₁₂O 136.19 202 0.973

Hydrochloric

Acid (conc.)

Hydrochloric

acid
HCl 36.46 ~ -85 ~ 1.18

Cumyl

Chloride

2-chloro-2-

phenylpropan

e

C₉H₁₁Cl 154.64
48-50 (at 0.5

mmHg)
1.032

Dichlorometh

ane

Dichlorometh

ane
CH₂Cl₂ 84.93 39.8 1.325

Experimental Protocols
The following protocol details a representative laboratory-scale synthesis of cumyl chloride

from 2-phenyl-2-propanol.

Reaction: Synthesis of Cumyl Chloride from 2-Phenyl-2-propanol

Materials:

2-Phenyl-2-propanol

Concentrated Hydrochloric Acid (37%)

Dichloromethane

Saturated Sodium Bicarbonate Solution

Anhydrous Sodium Sulfate

Separatory Funnel

Round-bottom flask
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Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-

phenyl-2-propanol in an equal volume of dichloromethane. Place the flask in an ice bath to

cool the solution.

Addition of Hydrochloric Acid: While stirring, slowly add an excess (approximately 2-3 molar

equivalents) of cold, concentrated hydrochloric acid to the solution of 2-phenyl-2-propanol.

The addition should be done dropwise to control the exothermic reaction.

Reaction: Continue stirring the mixture in the ice bath for 1-2 hours. The reaction progress

can be monitored by thin-layer chromatography (TLC).

Workup: Transfer the reaction mixture to a separatory funnel. Allow the layers to separate

and discard the lower aqueous layer.

Washing: Wash the organic layer sequentially with:

Cold water to remove the bulk of the remaining acid.

Saturated sodium bicarbonate solution to neutralize any residual acid. Be cautious of gas

evolution (CO₂).

Brine (saturated NaCl solution) to aid in the removal of water.

Drying: Transfer the organic layer to a clean, dry flask and dry it over anhydrous sodium

sulfate.

Solvent Removal: Filter the drying agent and remove the dichloromethane solvent using a

rotary evaporator.
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Purification (Optional): The resulting crude cumyl chloride can be purified by vacuum

distillation to obtain a highly pure product.

Expected Yield: The reaction of tertiary alcohols with hydrogen halides to form tertiary alkyl

halides is typically a high-yielding process.

Mandatory Visualization
The synthesis of cumyl chloride from 2-phenyl-2-propanol proceeds through a unimolecular

nucleophilic substitution (Sₙ1) mechanism. The key steps are the protonation of the alcohol,

formation of a stable tertiary benzylic carbocation, and subsequent nucleophilic attack by the

chloride ion.

2-Phenyl-2-propanol Protonated Alcohol
(Oxonium Ion)

+ H⁺ (from HCl)

Tertiary Benzylic
Carbocation- H₂O (Loss of leaving group)

H₂O

Cumyl Chloride+ Cl⁻ (Nucleophilic attack)

Cl⁻HCl

Click to download full resolution via product page

Caption: Sₙ1 reaction pathway for the synthesis of cumyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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